Cas no 5376-09-0 ((4Z)-4-[(dimethylamino)methylidene]-2,5-diphenyl-2,4-dihydro-3H-pyrazol-3-one)
![(4Z)-4-[(dimethylamino)methylidene]-2,5-diphenyl-2,4-dihydro-3H-pyrazol-3-one structure](https://www.kuujia.com/scimg/cas/5376-09-0x500.png)
5376-09-0 structure
Product name:(4Z)-4-[(dimethylamino)methylidene]-2,5-diphenyl-2,4-dihydro-3H-pyrazol-3-one
(4Z)-4-[(dimethylamino)methylidene]-2,5-diphenyl-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- (4Z)-4-[(dimethylamino)methylidene]-2,5-diphenyl-2,4-dihydro-3H-pyrazol-3-one
- 4-[(Dimethylamino)methylene]-1,3-diphenyl-2-pyrazolin-5-one
- 4-Dimethylaminomethylene-1,3-diphenyl-2-pyrazolin-5-one
- 5376-09-0
- DTXSID601031551
- SCHEMBL9524422
-
- Inchi: InChI=1S/C18H17N3O/c1-20(2)13-16-17(14-9-5-3-6-10-14)19-21(18(16)22)15-11-7-4-8-12-15/h3-13H,1-2H3
- InChI Key: CDHLHRHJQPAXLI-UHFFFAOYSA-N
- SMILES: CN(C)C=C1C(=NN(C1=O)C2=CC=CC=C2)C3=CC=CC=C3
Computed Properties
- Exact Mass: 291.13731
- Monoisotopic Mass: 291.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 469
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 35.9Ų
- XLogP3: 3.3
Experimental Properties
- PSA: 35.91
(4Z)-4-[(dimethylamino)methylidene]-2,5-diphenyl-2,4-dihydro-3H-pyrazol-3-one Related Literature
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Tri Thanh Pham,Mohit Bajaj,J. Ravi Prakash Soft Matter, 2008,4, 1196-1207
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Kun Qin,Zhikang Wang,Dekui Shen,Chunfei Wu RSC Adv., 2021,11, 37851-37865
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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Youngae Jung,Yun Gyong Ahn,Ho Kyoung Kim,Byeong Cheol Moon,A Yeong Lee,Do Hyun Ryu Analyst, 2011,136, 4222-4231
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
5376-09-0 ((4Z)-4-[(dimethylamino)methylidene]-2,5-diphenyl-2,4-dihydro-3H-pyrazol-3-one) Related Products
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